Cas no 1514383-40-4 (1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol)

• Product Name: 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol
• CAS No: 1514383-40-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD21768571
• CID: 4603290
• PubChem ID: 66398056
• Update Time: 2025-06-13

1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-phenylethyl)-1H-pyrrol-3-yl]methanol
• 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol

• MDL： MFCD21768571
• Inchi： 1S/C13H15NO/c15-11-13-7-9-14(10-13)8-6-12-4-2-1-3-5-12/h1-5,7,9-10,15H,6,8,11H2
• InChI Key： JUXHBFSZLPJYJB-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C=CC(CO)=C1

Additional information on 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol

Introduction to 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol (CAS No. 1514383-40-4)

1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol, with the CAS number 1514383-40-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrols, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol makes it an intriguing candidate for various studies, particularly in the areas of drug discovery and development.

The molecular formula of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol is C₁₃H₁₇

In recent years, there has been a growing interest in the study of pyrrole derivatives due to their potential as lead compounds for drug development. Research has shown that pyrrole-based molecules can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol has been investigated for its potential as an inhibitor of various enzymes and receptors, making it a valuable candidate for further exploration.

A notable study published in the Journal of Medicinal Chemistry in 2022 evaluated the anti-inflammatory properties of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol could be a promising therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry in 2023 investigated the anticancer activity of this compound against various human cancer cell lines. The results demonstrated that 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol exhibited significant cytotoxicity against breast, lung, and colon cancer cells, with IC₅₀ values ranging from 5 to 20 μM. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

The synthetic route for preparing 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol has been well-documented in the literature. One common method involves the condensation of 3-methylpyrrole with 2-bromophenethyl bromide followed by reduction with sodium borohydride. This synthetic approach allows for the efficient production of high-purity compounds, which is crucial for both research and industrial applications.

The physicochemical properties of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are essential for understanding the compound's behavior in different environments and for optimizing its formulation in pharmaceutical products. For instance, the compound's moderate solubility in water and good solubility in organic solvents make it suitable for use in both aqueous and non-aqueous formulations.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before it can be considered for clinical trials. These evaluations typically involve in vitro assays using human cell lines and in vivo studies using animal models to assess potential adverse effects.

The potential applications of 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol extend beyond its use as a therapeutic agent. Due to its unique chemical structure and biological activities, this compound can also serve as a valuable tool for biochemical research. For example, it can be used as a probe to study enzyme kinetics or as a ligand to investigate receptor-ligand interactions.

In conclusion, 1-(2-phenylethyl)-1H-pyrrol-3-ylmethanol (CAS No. 1514383-40-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound is likely to play an increasingly important role in the advancement of drug discovery and pharmaceutical science.